Cas no 1135214-53-7 (3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid)

• Product Name: 3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid
• CAS No: 1135214-53-7
• MF: C₁₀H₁₂O₃
• MW: 180.20
• CID: 5070673
• PubChem ID: 24869218
• Update Time: 2026-03-01

3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid
• 3-Methyl-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid
• BS-51539
• 1135214-53-7
• 3-Methyl-4,5,6,7-tetrahydrobenzofuran-2-carboxylicacid
• CS-0441019
• NCGC00172756-01
• F75438

• Inchi： 1S/C10H12O3/c1-6-7-4-2-3-5-8(7)13-9(6)10(11)12/h2-5H2,1H3,(H,11,12)
• InChI Key： XHJOVJKITWYUQK-UHFFFAOYSA-N
• SMILES： C1CC2=C(CC1)C(=C(O2)C(O)=O)C

Computed Properties

• Exact Mass: 180.079
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid

Comprehensive Overview of 3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid (CAS No. 1135214-53-7)

3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid (CAS No. 1135214-53-7) is a specialized organic compound belonging to the benzofuran class. Its unique structure combines a tetrahydrobenzofuran core with a carboxylic acid functional group, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's methyl substitution at the 3-position enhances its stability and reactivity, which is critical for applications in drug discovery and material science.

Recent trends in green chemistry and sustainable synthesis have increased interest in derivatives like 3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid. Researchers are exploring its potential as a building block for biodegradable polymers and non-toxic catalysts, aligning with global demands for eco-friendly alternatives. Additionally, its heterocyclic framework is being studied for bioactive molecule design, particularly in targeting neurological disorders and metabolic diseases—topics frequently searched in academic and industrial databases.

The compound's CAS No. 1135214-53-7 is often queried alongside terms like "synthetic routes", "spectroscopic data", and "safety profiles", reflecting user concerns about reproducibility and regulatory compliance. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity, a recurring theme in peer-reviewed literature. Furthermore, its lipophilicity and hydrogen-bonding capacity make it a candidate for drug delivery systems, a hot topic in nanomedicine forums.

From an industrial perspective, 3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid is gaining traction in flavor and fragrance applications due to its structural similarity to naturally occurring aromatic compounds. Patent filings reveal innovations in stereoselective synthesis to optimize yield and reduce waste, addressing the circular economy agenda. This aligns with search trends emphasizing cost-effective production and scalability.

In conclusion, 3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid (CAS No. 1135214-53-7) exemplifies the intersection of cutting-edge chemistry and real-world applications. Its versatility across pharmaceuticals, materials science, and sustainable technologies ensures its relevance in ongoing scientific discourse. Future research may focus on its structure-activity relationships and derivatization potential, answering frequent queries from the scientific community.